Cas no 1804833-97-3 (Methyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1804833-97-3
• MF: C₉H₅F₆NO₄
• MW: 305.130723714828
• CID: 4814422
• Update Time: 2025-05-20

Methyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H5F6NO4/c1-19-7(18)3-2-16-6(17)4(8(10,11)12)5(3)20-9(13,14)15/h2H,1H3,(H,16,17)
• InChI Key： BASWJPZWESUCOQ-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C(=O)OC)C=1OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 1.6
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate

Methyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1804833-97-3): A Comprehensive Overview

Methyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate, identified by its CAS number 1804833-97-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of hydroxyl, trifluoromethoxy, and trifluoromethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The synthesis and characterization of Methyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate have been the subject of several recent studies aimed at exploring its pharmacological potential. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and binding affinity of drug candidates, making it a common moiety in the design of novel therapeutic agents. The hydroxyl and trifluoromethoxy groups further contribute to the molecule's versatility, allowing for various functionalization strategies that can be exploited in medicinal chemistry.

In recent years, there has been growing interest in the development of novel antiviral and anticancer agents derived from pyridine derivatives. The structural motif of Methyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate exhibits similarities to several known bioactive compounds that have demonstrated efficacy against a range of diseases. For instance, related pyridine-based molecules have been investigated for their antiviral properties, particularly in the context of inhibiting viral proteases and polymerases. The presence of multiple fluorinated substituents in this compound suggests that it may exhibit enhanced bioavailability and resistance to enzymatic degradation, which are critical factors in drug design.

One of the most compelling aspects of Methyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate is its potential as a building block for more complex drug candidates. The carboxylate group provides a site for further derivatization, allowing chemists to modify the molecule's properties according to specific pharmacological requirements. This flexibility has been exploited in the synthesis of various analogs that have shown promise in preclinical studies. For example, derivatives of this compound have been evaluated for their ability to modulate kinases and other enzymes involved in cancer progression. The trifluoromethoxy group, in particular, has been shown to enhance binding interactions with target proteins, potentially leading to more potent and selective drug action.

The pharmacokinetic profile of Methyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate is another area of active investigation. Studies have suggested that the fluorinated substituents may improve the compound's oral bioavailability by enhancing lipophilicity and reducing metabolic clearance. Additionally, the hydroxyl group could participate in hydrogen bonding interactions with biological targets, further stabilizing the binding affinity. These factors collectively contribute to the compound's potential as a lead molecule in drug discovery efforts.

In conclusion, Methyl 2-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated pyridines, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.